Cas no 6322-59-4 (3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 6322-59-4
• MF: C₉H₁₃NOS₂
• MW: 215.335619688034
• MDL: MFCD00086928
• CID: 517594
• PubChem ID: 95740
• Update Time: 2025-08-05

3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-cyclohexyl-2-thioxo-
• 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-cyclohexyl-2-thioxo-1,3-thiazolidin-4-one
• 3-cyclohexyl-2-thioxo-thiazolidin-4-one
• 3-Cyclohexylrhodanine
• 4-thiazolidinone,3-cyclohexyl-2-thioxo
• F0881-0001
• Rhodanine,3-cyclohexyl
• 3-CYCLOHEXYL-2-THIOXO-4-THIAZOLIDINONE
• SCHEMBL2333205
• AKOS000413809
• ALBB-028144
• JS-0925
• 4-thiazolidinone, 3-cyclohexyl-2-thioxo-
• STL428854
• 3-cyclohexyl-2-thioxothiazolidin-4-one
• SR-01000414407-1
• 3-CYCLOHEXYL-2-SULFANYLIDENE-THIAZOLIDIN-4-ONE
• 6322-59-4
• 6X98RR9VTZ
• DTXSID20212587
• MFCD00086928
• BRN 0978176
• NSC-32118
• CS-0315733
• UNII-6X98RR9VTZ
• NSC 32118
• 3-cyclohexyl-2-thioxo-1,3-thiazolan-4-one
• NSC32118
• SR-01000414407
• Rhodanine, 3-cyclohexyl-

• MDL： MFCD00086928
• Inchi： 1S/C9H13NOS2/c11-8-6-13-9(12)10(8)7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： BXVOWLRQAIOPFZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=S)C1CCCCC1)=O

Computed Properties

• Exact Mass: 215.04400
• Monoisotopic Mass: 215.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.31
• Boiling Point: 315.6°C at 760 mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.636
• PSA: 77.70000
• LogP: 2.11730

Additional information on 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to 3-Cyclohexyl-2-Sulfanylidene-1,3-Thiazolidin-4-One (CAS No. 6322-59-4)

3-Cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 6322-59-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name (Z)-3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one, is characterized by its unique thiazolidinone scaffold and the presence of a cyclohexyl group and a sulfur atom. These structural features contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The thiazolidinone core of 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one is a well-known pharmacophore that has been extensively studied for its diverse biological activities. Thiazolidinones are known to exhibit a wide range of pharmacological properties, including antidiabetic, anti-inflammatory, and anticancer activities. The cyclohexyl substituent and the sulfur atom in the structure further enhance the compound's potential by modulating its physicochemical properties and biological interactions.

Recent studies have highlighted the potential of 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antidiabetic activity by enhancing insulin sensitivity and reducing glucose production in liver cells. Additionally, studies in the European Journal of Medicinal Chemistry have demonstrated its anti-inflammatory effects through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In the realm of cancer research, 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one has shown promise as a potential anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one is also an important intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block for the development of novel drugs and pharmaceuticals. Researchers are continuously exploring new synthetic routes to improve the yield and purity of this compound, thereby facilitating its broader application in drug discovery and development.

The physical properties of 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one, such as its melting point, solubility, and stability, are crucial for its use in various formulations. These properties can be tailored through chemical modifications to optimize its performance in different biological environments. For example, enhancing solubility can improve bioavailability and efficacy when administered orally or parenterally.

In conclusion, 3-cyclohexyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 6322-59-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing healthcare solutions.